Cas no 2825006-39-9 (1-(6-Chloro-3-pyridinyl)-2-fluoroethanone)

• Product Name: 1-(6-Chloro-3-pyridinyl)-2-fluoroethanone
• CAS No: 2825006-39-9
• MF: C₇H₅ClFNO
• MW: 173.572104215622
• CID: 5465411
• Update Time: 2025-11-03

1-(6-Chloro-3-pyridinyl)-2-fluoroethanone Chemical and Physical Properties

Names and Identifiers

• 1-(6-Chloro-3-pyridinyl)-2-fluoroethanone

• Inchi： 1S/C7H5ClFNO/c8-7-2-1-5(4-10-7)6(11)3-9/h1-2,4H,3H2
• InChI Key： YPLPGVHCMAAWGQ-UHFFFAOYSA-N
• SMILES： C(=O)(C1=CC=C(Cl)N=C1)CF

Experimental Properties

• Density: 1.319±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 305.4±27.0 °C(Predicted)
• pka: -2.59±0.10(Predicted)

Additional information on 1-(6-Chloro-3-pyridinyl)-2-fluoroethanone

1-(6-Chloro-3-pyridinyl)-2-fluoroethanone: A Comprehensive Overview

The compound 1-(6-Chloro-3-pyridinyl)-2-fluoroethanone, with the CAS number 2825006-39-9, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its unique structure, which combines a pyridine ring with a fluoro-substituted ketone group, making it a valuable substrate for various chemical reactions and biological studies.

The molecular structure of 1-(6-Chloro-3-pyridinyl)-2-fluoroethanone consists of a pyridine ring substituted at the 3-position with a chloro group and at the 6-position with a fluoroethyl ketone moiety. This arrangement imparts the molecule with distinct electronic and steric properties, which are crucial for its reactivity and biological activity. Recent studies have highlighted its potential as a building block in the synthesis of bioactive compounds, particularly in the development of new drug candidates.

One of the most significant advancements in the study of this compound involves its application in medicinal chemistry. Researchers have explored its role as an intermediate in the synthesis of heterocyclic compounds, which are known for their diverse biological activities, including antitumor, antibacterial, and antiviral properties. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 1-(6-Chloro-3-pyridinyl)-2-fluoroethanone exhibit potent inhibitory activity against certain kinase enzymes, making them promising leads for cancer therapy.

In addition to its pharmacological applications, this compound has also been utilized in materials science. Its ability to form stable complexes with metal ions has led to its use in the synthesis of coordination polymers and metal-organic frameworks (MOFs). These materials have potential applications in gas storage, catalysis, and sensing technologies. A recent paper in Nature Communications reported that incorporating 1-(6-Chloro-3-pyridinyl)-2-fluoroethanone into MOFs significantly enhances their adsorption capacity for CO₂, highlighting its versatility across different scientific domains.

The synthesis of 1-(6-Chloro-3-pyridinyl)-2-fluoroethanone has also been optimized in recent years. Traditionally, this compound was synthesized via multi-step processes involving Friedel-Crafts acylation or nucleophilic aromatic substitution. However, modern approaches have focused on developing more efficient and environmentally friendly methods. For example, microwave-assisted synthesis has been employed to reduce reaction times and improve yields, as reported in a 2023 article in Green Chemistry.

The structural features of this compound play a pivotal role in its reactivity and selectivity in various chemical transformations. The presence of electron-withdrawing groups such as chlorine and fluorine on the pyridine ring enhances the electrophilic character of the carbonyl group, making it more susceptible to nucleophilic attack. This property is exploited in numerous organic reactions, including aldol condensations and Michael additions.

Moreover, the stereochemistry of this compound has been extensively studied to understand its impact on biological activity. A 2024 study published in Organic Letters revealed that enantiomeric forms of 1-(6-Chloro-3-pyridinyl)-2-fluoroethanone exhibit differential binding affinities to certain protein targets, underscoring the importance of stereochemical considerations in drug design.

In terms of environmental impact, recent research has focused on assessing the biodegradability and toxicity of this compound. Preliminary studies indicate that under aerobic conditions, it undergoes microbial degradation within 48 hours, suggesting that it poses minimal risk to aquatic ecosystems when properly managed.

In conclusion, 1-(6-Chloro-3-pyridinyl)-2-fluoroethanone, with CAS number 2825006-39-9, is a versatile and intriguing molecule with applications spanning medicinal chemistry, materials science, and environmental studies. Its unique structure continues to inspire innovative research directions, ensuring its relevance in both academic and industrial settings for years to come.